(R)-Spiro[2.4]heptan-4-ol

• IUPAC Name: (7R)-spiro[2.4]heptan-7-ol
• InChI: InChI=1S/C7H12O/c8-6-2-1-3-7(6)4-5-7/h6,8H,1-5H2/t6-/m1/s1
• InChI Key: KRVSXRVGROMOGZ-ZCFIWIBFSA-N
• Canonical SMILES: C1CC(C2(C1)CC2)O
• Isomeric SMILES: C1C[C@H](C2(C1)CC2)O
• Molecular Formula: C7H12O
• Molecular Weight: 112.17 g/mol
• CAS RN: 2055849-14-2

Description

“®-Spiro[2.4]heptan-4-ol” is a compound with the CAS Number: 2055849-14-2. It has a molecular weight of 112.17. The compound is in liquid form.

Molecular Structure Analysis

The InChI code for “®-Spiro[2.4]heptan-4-ol” is 1S/C7H12O/c8-6-2-1-3-7(6)4-5-7/h6,8H,1-5H2/t6-/m1/s1. This indicates that the compound has a complex structure with multiple rings (as suggested by the “spiro” in its name).

Physical And Chemical Properties Analysis

“®-Spiro[2.4]heptan-4-ol” is a liquid. Its exact physical and chemical properties such as boiling point, melting point, and density are not provided in the available sources.

Scientific Research Applications

Antioxidant Activities

Spirocyclic compounds have been noted for their potent antioxidant activities, instrumental in combating oxidative stress linked to several diseases, including cancer, neurodegenerative diseases, and cardiovascular conditions. A review by Acosta-Quiroga et al. (2021) highlights the synthesis and antioxidant activities found in both naturally occurring and synthetic spiro compounds, indicating their potential in drug development for diseases where oxidative stress is a key factor (Acosta-Quiroga et al., 2021).

Drug Discovery and Molecular Sensing

Spirocyclic scaffolds have garnered attention in drug discovery due to their three-dimensionality and structural novelty, which are pivotal for the development of new therapeutic agents. Zheng et al. (2014) discuss the utilization of spiro scaffolds in medicinal chemistry, underscoring their versatility and the recent advancements in synthetic methods that facilitate access to spiro building blocks (Zheng et al., 2014). Furthermore, spiropyrans and their derivatives have been employed in chemo- and biosensing applications due to their photochromic properties, showcasing their potential in detecting a variety of organic and inorganic molecules (Ali et al., 2020).

Solar Energy Conversion

In the realm of renewable energy, spirocyclic compounds have been explored as hole-transporting materials (HTMs) in perovskite solar cells, aiming to improve their efficiency and stability. Reddy et al. (2019) review the application of macrocyclic metal complex derivatives as a promising alternative to traditional HTMs like Spiro-OMeTAD, offering insights into low-cost, hydrophobic materials that could enhance the performance of solar cells (Reddy et al., 2019).

Analytical and Synthetic Chemistry

Spirocyclic compounds also play a vital role in analytical and synthetic chemistry. Faisal et al. (2018) discuss synthetic strategies for accessing spiro-alkaloids, which exhibit potent antioxidative properties, emphasizing the importance of these compounds in developing therapeutics for diseases associated with oxidative stress (Faisal et al., 2018). Additionally, spiropyrazoles, noted for their diverse biological activities, are synthesized through methods that demonstrate high yield and excellent selectivity, showcasing the advances in catalysis for spirocyclic compound synthesis (Farghaly et al., 2022).